![molecular formula C6H10ClN3O3 B1440855 Ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate hydrochloride CAS No. 652158-84-4](/img/structure/B1440855.png)
Ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate hydrochloride
Overview
Description
The compound “Ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate hydrochloride” is a derivative of oxadiazole, which is a heterocyclic compound containing an oxygen atom, two nitrogen atoms, and two carbon atoms in a five-membered ring . The presence of an ethyl ester (-COOC2H5) and an aminomethyl (-NH2CH2-) group suggests potential reactivity at these sites.
Molecular Structure Analysis
The molecular structure of this compound would likely show the oxadiazole ring as the central feature, with the ethyl ester and aminomethyl groups attached at the 2- and 5-positions, respectively . The hydrochloride indicates the presence of a hydrochloric acid moiety, which could suggest that the compound exists as a salt in its solid state .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the oxadiazole ring and the functional groups attached to it. The aminomethyl group could act as a nucleophile in reactions, while the ethyl ester could undergo hydrolysis or other reactions typical of esters .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure and the nature of its functional groups. For example, the presence of the polar aminomethyl and ethyl ester groups could influence its solubility in different solvents .Scientific Research Applications
Antimicrobial and Antiviral Applications
1,3,4-oxadiazole derivatives have been explored for their antimicrobial properties. For instance, certain 5-(1-adamantyl)-2-substituted thio-1,3,4-oxadiazoles and 5-(1-adamantyl)-3-substituted aminomethyl-1,3,4-oxadiazoline-2-thiones have shown significant in vitro activity against strains of Gram-positive and Gram-negative bacteria, as well as antiviral activity against HIV-1. This demonstrates the potential of 1,3,4-oxadiazole derivatives in developing new antimicrobial and antiviral agents (El-Emam et al., 2004).
Medicinal Chemistry Building Blocks
1,3,4-oxadiazole derivatives serve as versatile building blocks in medicinal chemistry for the synthesis of biologically relevant molecules. Ethyl 5-trichloromethyl-1,2,4-oxadiazole-3-carboxylate, for example, has been used to create a new series of bifunctional 3,5-disubstituted 1,2,4-oxadiazole compounds, underscoring their utility in drug discovery and development processes (Jakopin, 2018).
Synthesis of Hybrid Molecules
Hybrid molecules incorporating 1,3,4-oxadiazole units have been synthesized for evaluating their biological activities. Such endeavors aim to explore the synergistic effects of combining different pharmacophores to enhance therapeutic efficacy. An example includes the creation of molecules containing penicillanic or cephalosporanic acid moieties alongside 1,3,4-oxadiazole, showing good to moderate antimicrobial activity, which highlights the compound's potential in antibiotic development (Başoğlu et al., 2013).
Antioxidant Activity
The antioxidant properties of 1,3,4-oxadiazole derivatives have also been investigated, reflecting the ongoing search for new antioxidant agents that can mitigate oxidative stress-related diseases. For example, some derivatives have been synthesized and evaluated for their antioxidant activities, providing valuable insights into the design of novel antioxidants (George et al., 2010).
Future Directions
Mechanism of Action
Target of action
Many compounds with similar structures are known to interact with various biological targets such as enzymes, receptors, and proteins. The specific target would depend on the exact structure and properties of the compound .
Mode of action
The compound might interact with its target through various mechanisms such as competitive inhibition, allosteric modulation, or covalent bonding. The exact mode of action would depend on the compound’s chemical structure and the nature of its target .
Biochemical pathways
The compound could potentially affect various biochemical pathways depending on its target. For example, if the compound targets an enzyme involved in a specific metabolic pathway, it could alter the pathway’s activity and thus affect the organism’s metabolism .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its chemical structure and formulation. Factors such as solubility, stability, and molecular size could affect its bioavailability .
Result of action
The molecular and cellular effects of the compound’s action would depend on its mode of action and the biochemical pathways it affects. These effects could range from changes in cell signaling to alterations in cellular metabolism .
Action environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability .
properties
IUPAC Name |
ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O3.ClH/c1-2-11-6(10)5-9-8-4(3-7)12-5;/h2-3,7H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCDNOQLFRYWBBY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN=C(O1)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClN3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80719284 | |
Record name | Ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80719284 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
652158-84-4 | |
Record name | Ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80719284 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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